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Compound of Interest

Compound Name: Tetramethylammonium oxalate

Cat. No.: B1610726

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of tetramethylammonium oxalate, a
guaternary ammonium salt with applications in various scientific fields. The document details its
fundamental chemical properties, presents experimental protocols for its synthesis and
application, and visualizes its chemical structure.

Core Chemical Properties

Tetramethylammonium oxalate is an ionic compound consisting of two tetramethylammonium
cations and one oxalate anion. Its chemical and physical properties are summarized in the
table below, providing essential data for laboratory and research applications.

Property Value

Molecular Formula C10H24N204

Molecular Weight 236.31 g/mol [1][2][3][4][5]

CAS Number 98296-17-4[6]

IUPAC Name bis(tetramethylazanium) oxalate[1][2]
Synonyms Bis-(tetramethylammonium)oxalate[1][2]
Appearance White crystalline solid[3]
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Structural Representation

The chemical structure of tetramethylammonium oxalate is defined by the ionic association
of two tetramethylammonium cations ([N(CHs)4]*) and one oxalate anion ([C204]?7). This
relationship is depicted in the following diagram.

comprises 2 x Tetramethylammonium Cation
(IN(CH3)a]*)

Tetramethylammonium Oxalate
(C10H24N204)

comprises 1 x Oxalate Anion
([C204]%7)

Click to download full resolution via product page

lonic composition of tetramethylammonium oxalate.

Experimental Protocols

Detailed methodologies for key experiments involving tetramethylammonium oxalate are
provided below. These protocols are intended to be reproducible in a laboratory setting.

This protocol outlines the procedure for the crystallization of bis(tetramethylammonium) oxalate

monohydrate.[7]
Materials:
e Oxalic acid (0.126 g, 1 mmol)

e 25% aqueous solution of tetramethylammonium hydroxide
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o Water-ethanol mixture (1:2 v/v)
Procedure:
o Dissolve 0.126 g of oxalic acid in a 1:2 v/v mixture of water and ethanol.

o Add the 25% tetramethylammonium hydroxide solution dropwise to the oxalic acid solution
until the acid is neutralized.

 Allow the resulting solution to stand undisturbed for several weeks.

o Colorless, block-shaped crystals of bis(tetramethylammonium) oxalate monohydrate will
form and can be separated.

This method describes the incorporation of tetramethylammonium oxalate (TMAO) into
polyacrylonitrile (PAN) nanofibers for the fabrication of supercapacitor electrodes.[6]

Materials:

Tetramethylammonium oxalate (TMAO)

Deionized water

Dimethylformamide (DMF)

Polyacrylonitrile (PAN)
Procedure:

o Prepare solutions with varying amounts of TMAO dissolved in a fixed amount of water (e.g.,
0.04 wt%).

o Disperse the TMAO solution in DMF using ultrasonication for 1 hour, followed by overnight
mechanical stirring.

e Dissolve PAN (10 wt%) in the TMAO/DMF dispersion at 50 °C for one hour, then continue
stirring overnight at room temperature. A control solution of 10 wt% PAN in DMF without
TMAO should also be prepared.
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o Electrospin the resulting solution through a 20G spinneret at an applied voltage of 15 kV.

o Collect the nanofibers on a grounded collector rotating at 300 rpm, maintaining a constant
distance of 15 cm between the needle tip and the collector.

This protocol details the synthesis of a molybdenum(VI) oxalate complex using
tetramethylammonium oxalate.[1]

Materials:

e Molybdenum(VI) oxide (MoOs)

e Aqueous solution of tetramethylammonium oxalate

Procedure:

e Treat molybdenum(VI) oxide with an aqueous solution of tetramethylammonium oxalate.

« |solate the resulting crystalline product, which is the complex [(CH3)4N]2[MoO3(C204)]-Hz20.

Applications in Research and Development

Tetramethylammonium oxalate serves as a valuable reagent in several areas of chemical
research. It has been utilized as a precipitating agent and a template in the synthesis of various
inorganic and coordination compounds. Notably, it has been employed as an in-situ porogen in
the fabrication of carbon nanofibers for supercapacitor applications.[6] In the field of molecular
diagnostics, it has been identified as a selectivity enhancer in PCR assays for the detection of
rare somatic mutations.[6] While direct applications in drug development are not widely
documented, its role in forming specific salts and complexes could be explored for modifying
the physicochemical properties of active pharmaceutical ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Tetramethylammonium
Oxalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1610726#tetramethylammonium-oxalate-molecular-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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